![molecular formula C21H19ClN2O2 B5220904 3-chloro-4-ethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide](/img/structure/B5220904.png)
3-chloro-4-ethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-4-ethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide, also known as CEPB, is a small molecule inhibitor that has been widely used in scientific research for its potential therapeutic applications. CEPB is a member of the benzamide family of compounds and is known to have potent inhibitory effects on various biological processes.
Mechanism of Action
The mechanism of action of 3-chloro-4-ethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide involves the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. This compound has also been shown to inhibit the activity of protein kinase C (PKC), which is a signaling pathway involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit cancer cell growth and induce apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have neuroprotective effects, reducing neuronal cell death and improving cognitive function.
Advantages and Limitations for Lab Experiments
3-chloro-4-ethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been shown to have potent inhibitory effects on various biological processes, making it a useful tool for studying these processes. However, this compound also has some limitations. It has a relatively short half-life, which can limit its effectiveness in vivo. Additionally, this compound has been shown to have off-target effects, which can complicate data interpretation.
Future Directions
There are several future directions for the research and development of 3-chloro-4-ethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide. One potential direction is the optimization of this compound analogs with improved pharmacokinetic properties and reduced off-target effects. Another potential direction is the investigation of this compound's potential therapeutic applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, the development of this compound as a potential anticancer agent is an area of active research.
Synthesis Methods
The synthesis of 3-chloro-4-ethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide involves several steps, including the preparation of starting materials, coupling reactions, and purification. The starting materials for this compound synthesis include 4-(4-pyridinylmethyl)benzaldehyde, 3-chloro-4-ethoxyaniline, and 4-bromoacetophenone. These materials are then coupled using a Suzuki-Miyaura cross-coupling reaction, followed by a condensation reaction to form the final product. The purity of the synthesized this compound is confirmed using various analytical techniques, including NMR, LC-MS, and HPLC.
Scientific Research Applications
3-chloro-4-ethoxy-N-[4-(4-pyridinylmethyl)phenyl]benzamide has been widely used in scientific research for its potential therapeutic applications. It has been shown to have inhibitory effects on various biological processes, including cancer cell growth, inflammation, and angiogenesis. This compound has also been shown to have potential therapeutic applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
3-chloro-4-ethoxy-N-[4-(pyridin-4-ylmethyl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O2/c1-2-26-20-8-5-17(14-19(20)22)21(25)24-18-6-3-15(4-7-18)13-16-9-11-23-12-10-16/h3-12,14H,2,13H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLTIXAMWNRAWGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)CC3=CC=NC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.